Cas no 136773-68-7 (4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline)
4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline Chemical and Physical Properties
Names and Identifiers
-
- 136773-68-7
- 4-CHLORO-7-(TRIFLUOROMETHYL)PYRROLO[1,2-A]QUINOXALINE
- BS-45379
- DTXSID00568776
- Pyrrolo[1,2-a]quinoxaline, 4-chloro-7-(trifluoromethyl)-
- E75005
- MFCD33022356
- 4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline
-
- Inchi: 1S/C12H6ClF3N2/c13-11-10-2-1-5-18(10)9-4-3-7(12(14,15)16)6-8(9)17-11/h1-6H
- InChI Key: SHVKZJOZUFVVOI-UHFFFAOYSA-N
- SMILES: ClC1C2=CC=CN2C2C=CC(C(F)(F)F)=CC=2N=1
Computed Properties
- Exact Mass: 270.0171604g/mol
- Monoisotopic Mass: 270.0171604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 17.3Ų
4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1215397-250mg |
4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-a]quinoxaline |
136773-68-7 | 98% | 250mg |
$54.0 | 2025-02-21 | |
| Ambeed | A1215397-1g |
4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-a]quinoxaline |
136773-68-7 | 98% | 1g |
$145.0 | 2025-02-21 | |
| Ambeed | A1215397-5g |
4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-a]quinoxaline |
136773-68-7 | 98% | 5g |
$503.0 | 2025-02-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AM332-50mg |
4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline |
136773-68-7 | 98% | 50mg |
195.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AM332-1g |
4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline |
136773-68-7 | 98% | 1g |
1715.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AM332-200mg |
4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline |
136773-68-7 | 98% | 200mg |
489.0CNY | 2021-07-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01165008-250mg |
4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-a]quinoxaline |
136773-68-7 | 98% | 250mg |
¥544.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01165008-1g |
4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-a]quinoxaline |
136773-68-7 | 98% | 1g |
¥1360.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01165008-5g |
4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-a]quinoxaline |
136773-68-7 | 98% | 5g |
¥4761.0 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1229410-5g |
4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-a]quinoxaline |
136773-68-7 | 95% | 5g |
$600 | 2024-06-03 |
4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline
4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline: A Comprehensive Overview
The compound with CAS No. 136773-68-7, commonly referred to as 4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline, is a highly specialized heterocyclic aromatic compound. This molecule belongs to the broader class of pyrroloquinoxalines, which are known for their unique structural features and diverse applications in various fields of chemistry and materials science. The pyrrolo[1,2-A]quinoxaline core is a fused bicyclic system comprising a pyrrole ring and a quinoxaline moiety, which contributes to its exceptional electronic properties. The presence of the chloro and trifluoromethyl substituents further enhances its functional versatility, making it a subject of interest in contemporary research.
Recent studies have highlighted the potential of 4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline in the field of drug discovery. Its unique electronic structure allows for interactions with various biological targets, including protein kinases and other enzymes. Researchers have explored its role as a potential lead compound in the development of novel therapeutic agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant inhibitory activity against certain oncogenic kinases, suggesting its potential in anticancer drug development.
The synthesis of 4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline involves a multi-step process that typically begins with the preparation of the quinoxaline core. This is followed by the introduction of the pyrrole ring through cyclization reactions, often utilizing transition metal catalysts to facilitate the formation of the fused bicyclic system. The substitution patterns are then introduced via electrophilic aromatic substitution or other directed metallation techniques. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.
In addition to its pharmacological applications, 4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline has shown promise in materials science. Its extended conjugation system and electron-withdrawing substituents make it an attractive candidate for use in organic electronics. A 2023 paper in *Advanced Materials* reported that this compound exhibits excellent charge transport properties when incorporated into organic field-effect transistors (OFETs). The trifluoromethyl group significantly enhances the molecule's stability under thermal and photochemical conditions, making it suitable for high-performance electronic devices.
The electronic properties of 4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline have also been studied extensively using computational chemistry techniques. Density functional theory (DFT) calculations have revealed that the molecule's energy levels are well-suited for applications in optoelectronics. Its absorption spectrum shows strong peaks in the visible region, indicating potential use as a photosensitive material in solar cells or light-emitting diodes (LEDs). Furthermore, theoretical studies suggest that the molecule's stability can be further optimized by modifying its substituents or incorporating additional functional groups.
From an environmental standpoint, recent research has focused on the biodegradation and eco-toxicological profile of 4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline. While initial studies indicate that it is not highly toxic to aquatic organisms under standard conditions, further investigations are required to assess its long-term impact on ecosystems. Regulatory agencies are closely monitoring these findings to ensure that any future commercial applications comply with environmental safety standards.
In conclusion, 4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline (CAS No. 136773-68-7) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional substituents make it an invaluable tool in drug discovery and materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in advancing both medicinal chemistry and organic electronics.
136773-68-7 (4-Chloro-7-(trifluoromethyl)pyrrolo[1,2-A]quinoxaline) Related Products
- 1529801-55-5(2-chloro-8-(trifluoromethyl)Quinoxaline)
- 1823960-79-7(2-Chloro-5-(trifluoromethyl)quinoxaline)
- 41213-32-5(2-Chloro-6-(trifluoromethyl)quinoxaline)
- 883-94-3(2-Chloro-7-trifluoromethylquinoxaline)
- 55686-95-8(2,3-Dichloro-6-(trifluoromethyl)quinoxaline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)